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Compound of Interest

Compound Name: Magnesium24

Cat. No.: B1173389 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and consistency

of isotopic measurements are paramount. This guide provides a comprehensive comparison of

newly certified Magnesium-24 (²⁴Mg) reference materials against established standards,

supported by experimental data and detailed protocols to ensure the integrity of your research.

The landscape of magnesium isotope metrology has evolved significantly with the introduction

of new, high-purity, and isotopically homogeneous reference materials. This shift has been

largely driven by the recognized isotopic inhomogeneity of the long-standing primary reference

material, NIST SRM 980.[1] This guide details the certified values of these new materials,

outlines the experimental procedures for their characterization, and offers a clear comparison

to assist researchers in selecting the most appropriate standards for their applications.

Comparative Analysis of Magnesium Isotope
Reference Materials
The selection of a suitable reference material is critical for achieving accurate and comparable

isotopic data. The following tables summarize the certified isotopic compositions of the new

European Reference Materials (ERM-AE143, ERM-AE144, and ERM-AE145), alongside other

key international standards.

Table 1: Certified Isotopic Composition of New ERM Magnesium Reference Materials
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Referenc
e Material

Isotope
Amount
Ratio
n(²⁵Mg)/n(
²⁴Mg)
(mol/mol)

Isotope
Amount
Ratio
n(²⁶Mg)/n(
²⁴Mg)
(mol/mol)

Isotope
Amount
Fraction
x(²⁴Mg)
(mol/mol)

Isotope
Amount
Fraction
x(²⁵Mg)
(mol/mol)

Isotope
Amount
Fraction
x(²⁶Mg)
(mol/mol)

Molar
Mass
M(Mg) (
g/mol )

ERM-

AE143

0.126590 ±

0.000020

0.139362 ±

0.000043

0.789920 ±

0.000046

0.099996 ±

0.000014

0.110085 ±

0.000028

24.305017

± 0.000073

ERM-

AE144

0.126486 ±

0.000022

0.139138 ±

0.000039

0.790124 ±

0.000039

0.099949 ±

0.000014

0.109927 ±

0.000023

24.304609

± 0.000064

ERM-

AE145

0.126500 ±

0.000021

0.139180 ±

0.000037

0.790082 ±

0.000038

0.099959 ±

0.000013

0.109959 ±

0.000022

24.304724

± 0.000062

Uncertainties are stated with a coverage factor k=2.

Table 2: Comparison with Other Widely Used Magnesium Isotope Reference Materials

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reference Material Description
Key Characteristics and
Certified Values

NIST SRM 980 High-purity magnesium metal

Historically the primary

reference material. Now known

to be isotopically

inhomogeneous.[1] Original

certified values:

n(²⁵Mg)/n(²⁴Mg) = 0.12663 ±

0.00013, n(²⁶Mg)/n(²⁴Mg) =

0.13932 ± 0.00026.[2]

DSM3 Magnesium nitrate solution

Widely used as a "delta-zero"

material in the geochemical

community.[1] ERM-AE143 is

isotopically lighter than DSM3.

Cambridge 1 Magnesium solution

Developed alongside DSM3 as

a readily available,

homogeneous reference

solution.[3]

IRMM-009 Magnesium nitrate solution
A certified reference material

for isotopic measurements.

The New Gold Standard: ERM-AE143
A significant development in magnesium isotope metrology is the certification of ERM-AE143

as the new primary isotopic reference material, intended to anchor the magnesium delta scale

as the "δ=0" standard. This series of ERM materials was certified through a rigorous ab initio

calibration, ensuring direct SI traceability.

Certification of ERM-AE143

High-Purity Mg Gravimetric Preparation
Dissolution

Primary Isotopic Mixtures
Mixing

MC-ICP-MS Calibration
Calibration

Certified ERM-AE143
Certification
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Certification workflow for ERM-AE143.

Experimental Protocols
The certification of these new reference materials and the routine analysis of magnesium

isotopes rely on precise and accurate analytical methodologies. The following is a generalized

protocol for the determination of magnesium isotopic compositions using Multi-Collector

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

1. Sample Preparation and Purification:

Objective: To separate magnesium from the sample matrix to avoid isobaric and matrix-

induced interferences.

Methodology:

Accurately weigh and dissolve the sample in a suitable acid (e.g., ultrapure HNO₃).

Employ cation-exchange chromatography for the separation of magnesium. A common

resin used is AG50W-X8.

Elute the matrix elements with an appropriate acid, followed by the collection of the

purified magnesium fraction.

Evaporate the collected fraction to dryness and reconstitute in a dilute acid solution (e.g.,

0.3 M HNO₃) to a known concentration.

2. Mass Spectrometric Analysis:

Instrument: A high-resolution Multi-Collector Inductively Coupled Plasma Mass Spectrometer

(MC-ICP-MS).

Procedure:

Introduce the purified sample solution into the plasma source.
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Measure the ion beams of the three stable magnesium isotopes (²⁴Mg, ²⁵Mg, and ²⁶Mg)

simultaneously using Faraday collectors.

Correct for instrumental mass bias using a sample-standard bracketing technique with a

certified reference material (e.g., ERM-AE143).

Multiple measurements of the sample and standard are performed to ensure high

precision.

3. Data Processing:

Calculate the isotope ratios (e.g., ²⁵Mg/²⁴Mg and ²⁶Mg/²⁴Mg).

Express the results in the delta notation (δ²⁵Mg and δ²⁶Mg) relative to the bracketing

standard, where: δ(‰) = [ (R_sample / R_standard) - 1 ] * 1000 (R represents the measured

isotope ratio)
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Analytical Workflow for Mg Isotope Analysis

Sample Digestion

Ion-Exchange Chromatography

Purified Mg Fraction

MC-ICP-MS Analysis

Isotope Ratio Determination

Click to download full resolution via product page

Generalized experimental workflow.

Conclusion
The certification of the ERM-AE143 series of reference materials represents a significant

advancement in the field of magnesium isotope analysis, providing a robust and SI-traceable

foundation for future research. By offering isotopically homogeneous materials with well-

characterized uncertainties, these new standards will enhance the comparability and reliability

of data across different laboratories and applications, from geochemical and cosmochemical

studies to biomedical and pharmaceutical research. Researchers are encouraged to adopt

these new reference materials to ensure the highest quality and integrity of their isotopic

measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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